BENGHE Foundational & Exploratory

Check Availability & Pricing

safety, handling, and toxicity information for 3-
Chloro-5-iodophenol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-5-iodophenol

Cat. No.: B1424305

An In-Depth Technical Guide to the Safety, Handling, and Toxicity of 3-Chloro-5-iodophenol

Introduction

3-Chloro-5-iodophenol is a halogenated aromatic compound utilized as a key intermediate in
the synthesis of complex organic molecules, particularly within the pharmaceutical and
agrochemical industries. Its unique substitution pattern, featuring both chlorine and iodine
atoms on a phenol ring, makes it a versatile building block. However, this reactivity also
necessitates a thorough understanding of its toxicological profile and the implementation of
rigorous safety protocols. This guide provides a comprehensive overview of the known
hazards, safe handling procedures, and emergency responses associated with 3-Chloro-5-
iodophenol, grounded in authoritative data to ensure the safety of laboratory personnel and
the integrity of research outcomes.

Section 1: Chemical Identity and Physicochemical
Properties

A foundational aspect of safe chemical handling is the unambiguous identification of the
substance and a clear understanding of its physical properties. These characteristics influence
its behavior under various laboratory conditions, affecting storage, handling, and emergency
response strategies.

Table 1: Chemical and Physical Properties of 3-Chloro-5-iodophenol
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Property Value Source
IUPAC Name 3-chloro-5-iodophenol [1]

CAS Number 861347-86-6 [1]I2]
Molecular Formula CeHaCIIO [1112][3]
Molecular Weight 254.45 g/mol [1112]
Physical Form Solid

Melting Point 60 °C [4]

Room Temperature (2-8°C

Storage Temperature recommended for long-term [2][4]
stability)
Solubility Insoluble in water. [5]

Octanol/Water Partition

N 2.65-2.8 [1](2]
Coefficient (LogP)

Section 2: Hazard Identification and Classification

3-Chloro-5-iodophenol is classified under the Globally Harmonized System (GHS) as a
hazardous substance. The primary routes of exposure are ingestion, skin contact, eye contact,
and inhalation. The causality behind this classification stems from the compound's ability to
interact with biological tissues, leading to irritation, damage, and systemic toxicity if absorbed.

GHS Classification

The compound is categorized with multiple hazard statements, indicating a significant risk
profile that demands careful management.[1]

Table 2: GHS Hazard Identification for 3-Chloro-5-iodophenol
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning
(Category 4) Mark) swallowed.[1]
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation.[1]
Serious Eye Damage ] H318: Causes serious
GHSO05 (Corrosion) Danger
(Category 1) eye damage.[1]
Specific Target Organ
Toxicity — Single )
GHSO07 (Exclamation ] H335: May cause
Exposure (Category Warning

3), Respiratory Tract

Irritation

Mark)

respiratory irritation.[1]

Visualizing the Hazard Profile

The following diagram illustrates the primary hazards associated with 3-Chloro-5-iodophenol,
providing an immediate visual reference for laboratory personnel.
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3-Chloro-5-iodophenol Hazard Profile
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Skin Irritation

Ingestion H315: Causes skin irritation
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Caption: Primary GHS health hazards of 3-Chloro-5-iodophenol.

Section 3: Toxicological Profile

While specific toxicological studies on 3-Chloro-5-iodophenol are not extensively published,

its profile can be inferred from its GHS classification and data on structurally related

chlorophenols.[6] The toxicity is driven by the phenolic hydroxyl group and the halogen

substituents, which can interfere with cellular processes.

» Acute Toxicity: The compound is confirmed to be harmful if swallowed (Acute Toxicity,

Category 4).[1] Ingestion can lead to symptoms such as abdominal pain, nausea, and
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vomiting.[5]

o Skin and Eye Irritation: As a phenol derivative, it is a known skin irritant and can cause
severe, potentially irreversible damage to the eyes (Category 1).[1][5] The corrosive nature
of its interaction with eye tissue necessitates immediate and thorough rinsing upon any
contact.

e Respiratory Irritation: Inhalation of dust or powder may cause irritation to the upper
respiratory tract.[1][5]

o Systemic Effects: While specific data is limited, chronic exposure to chlorophenols, in
general, has been associated with potential liver and kidney damage.[5][7][8] The liver is a
primary target for chlorophenol toxicity in animal studies.[6]

Section 4: Safe Handling and Storage Protocols

A self-validating safety protocol relies on a multi-layered approach, combining engineering
controls, administrative procedures, and personal protective equipment (PPE). This ensures
that a failure in one layer is compensated by others.

Engineering Controls

The primary line of defense is to minimize exposure at the source.

» Ventilation: All handling of solid 3-Chloro-5-iodophenol should be conducted in a certified
chemical fume hood to control airborne dust and potential vapors.[9][10]

« |solation: When possible, designate specific areas for handling this compound to prevent
cross-contamination.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection must be based
on a thorough risk assessment.

Table 3: Recommended Personal Protective Equipment
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Body Part

PPE Specification

Rationale and Field Insight

Eyes/Face

Chemical safety goggles and a
face shield.[9][11]

Goggles provide a seal against
dust and splashes. A face
shield is mandatory when
handling larger quantities or
when there is a significant
splash risk, protecting the
entire face from corrosive

damage.[11]

Hands

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).[9]
[11]

Double-gloving can be
employed for added protection
during prolonged handling.
Check for perforations before
use. Always wash hands
thoroughly after removing

gloves.[9]

Body

A flame-resistant lab coat, fully
buttoned. Chemical-resistant

apron for larger quantities.

Protects skin and personal
clothing from contamination.[9]
[11] Long pants and closed-toe
shoes are mandatory in the

laboratory.[11]

Respiratory

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors/acid gases may
be required if engineering
controls are insufficient or

during spill cleanup.[9][10]

This is typically not required if
work is performed within a
functioning chemical fume
hood but is essential for

emergency situations.

Safe Handling Workflow

Adherence to a standardized workflow minimizes the risk of accidental exposure.
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Caption: Standard workflow for safely handling 3-Chloro-5-iodophenol.
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Storage Requirements

o Store in a tightly closed container in a dry, well-ventilated area.[9]

» Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[5][12]

e Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Section 5: Emergency Procedures

A prepared response is critical to mitigating the consequences of an accident. All personnel
must be familiar with these procedures and the location of emergency equipment.

First Aid Measures

Immediate action is crucial to prevent serious injury.

Table 4: First Aid for Exposure to 3-Chloro-5-iodophenol
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[10] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[10]

Immediately remove all contaminated clothing.
) [10] Wash skin with plenty of soap and water for
Skin Contact ) ) o
at least 15 minutes. Seek medical attention if

irritation develops or persists.

Move the victim to fresh air and keep at rest in a
position comfortable for breathing.[10] If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Call a POISON
CENTER or doctor if you feel unwell.

Do NOT induce vomiting.[10] Rinse mouth
) thoroughly with water. Never give anything by
Ingestion .
mouth to an unconscious person. Call a

POISON CENTER or doctor immediately.[10]

Spill Management Protocol

A systematic approach to spill cleanup prevents further contamination and exposure.
Step-by-Step Spill Cleanup Procedure:

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

e Secure the Area: Restrict access to the spill area. Ensure ventilation is adequate (fume
hood).

» Don PPE: Wear the appropriate PPE as described in Section 4.2, including respiratory
protection if the spill is large or outside a fume hood.
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Contain and Absorb: For small spills, gently cover with an inert absorbent material like
vermiculite, dry sand, or earth. Do not use combustible materials.

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled
container for hazardous waste disposal.[12] Avoid generating dust.[12]

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., soap and
water), and collect the cleaning materials as hazardous waste.

Dispose: Dispose of all contaminated materials according to institutional and local
regulations.

Report: Report the incident to the laboratory supervisor or safety officer.
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Caption: Step-by-step workflow for responding to a chemical spill.
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Section 6: Disposal and Environmental
Considerations

Proper disposal is a legal and ethical responsibility to protect human health and the
environment.

» Waste Disposal: Chemical waste generators must classify discarded chemicals to determine
if they are hazardous waste.[10] 3-Chloro-5-iodophenol and any materials contaminated
with it must be disposed of as hazardous waste.[13]

o Collect in a designated, properly labeled, and sealed container.[13][14]
o Never dispose of this chemical down the drain or in the regular trash.[13]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific collection and disposal procedures.[13]

o Environmental Fate: While specific data is scarce, halogenated phenols can be persistent in
the environment and are noted as being toxic to aquatic life.[15] Therefore, preventing any
release into the environment is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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